4-Bromo-3-ethylpyridine hydrobromide

• IUPAC Name: 4-bromo-3-ethylpyridine;hydrobromide
• InChI: InChI=1S/C7H8BrN.BrH/c1-2-6-5-9-4-3-7(6)8;/h3-5H,2H2,1H3;1H
• InChI Key: KFSDDJNUBMUWOK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CN=C1)Br.Br
• Molecular Formula: C7H9Br2N
• Molecular Weight: 266.96 g/mol
• CAS No.: 10168-60-2; 1523606-24-7

Description

4-Bromo-3-ethylpyridine hydrobromide is a halogenated pyridine derivative of interest in advanced chemical synthesis and pharmaceutical research. As an organic building block, its molecular structure, featuring a bromine atom and an ethyl group on the pyridine ring, makes it a versatile precursor for constructing more complex molecules through metal-catalyzed cross-coupling reactions, such as Suzuki and Sonogashira couplings . These reactions are fundamental in medicinal chemistry for creating novel compound libraries aimed at drug discovery. The hydrobromide salt form typically enhances the compound's stability and crystallinity, facilitating handling and storage in a laboratory setting. Researchers value this reagent for exploring structure-activity relationships and developing potential pharmacologically active compounds, including kinase inhibitors and other small molecule therapeutics. Its utility is rooted in the pyridine scaffold's prevalence in bioactive molecules and the bromine atom's role as a synthetic handle for further functionalization. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic uses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares key features of 4-Bromo-3-ethylpyridine hydrobromide with related bromopyridines:

Compound	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties
4-Bromo-3-ethylpyridine hydrobromide	4-Br, 3-C₂H₅, HBr	C₇H₉Br₂N	291.97 (calculated)	Likely soluble in polar solvents (e.g., DMF, pyridine)
4-Bromo-3-methylpyridine hydrochloride	4-Br, 3-CH₃, HCl	C₆H₇BrClN	208.48	Melting point: 189–192°C; hygroscopic
4-Bromo-3-ethoxypyridine	4-Br, 3-OCH₂CH₃	C₇H₈BrNO	202.05	Bathochromic shift in pyridine solvents
3-(2-Bromoacetyl)pyridine hydrobromide	3-(BrCH₂CO), HBr	C₇H₇Br₂NO	297.95	Reactive acetyl group for nucleophilic substitution

Key Observations:

• Substituent Effects : Ethyl (C₂H₅) and methyl (CH₃) groups at the 3-position influence steric bulk and lipophilicity, affecting solubility and reactivity. Ethoxy (OCH₂CH₃) introduces polarity and hydrogen-bonding capacity .
• Counterion Impact : Hydrobromide salts generally exhibit higher solubility in polar solvents compared to hydrochlorides due to stronger ion-dipole interactions .

Solubility and Solvatochromism

• Solvent Interactions : Polar solvents like pyridine induce bathochromic shifts in absorption spectra due to solvatochromic effects. For example, 4-Bromo-3-ethoxypyridine shows a red shift in pyridine, attributed to dipole stabilization in the excited state .
• Hygroscopicity : Hydrochloride salts (e.g., 4-Bromo-3-methylpyridine HCl) are more hygroscopic than hydrobromides, necessitating stringent storage conditions .

Q & A

Q. Can this compound act as a ligand in transition-metal catalysis?

• Methodological Answer : Test coordination with Pd(II)/Ni(0) complexes via UV-vis titration (monitor λ shifts at 250–300 nm). Compare catalytic efficiency in Mizoroki-Heck reactions against 2-bromo-6-methylpyridine derivatives .